Cas no 478077-80-4 (2-[4-(4-Chlorophenyl)-2-methyl-3-oxo-1,2,4-oxadiazolidin-5-yl]-N-(2-methyl-4-nitrophenyl)acetamide)

2-[4-(4-Chlorophenyl)-2-methyl-3-oxo-1,2,4-oxadiazolidin-5-yl]-N-(2-methyl-4-nitrophenyl)acetamide structure
478077-80-4 structure
Product Name:2-[4-(4-Chlorophenyl)-2-methyl-3-oxo-1,2,4-oxadiazolidin-5-yl]-N-(2-methyl-4-nitrophenyl)acetamide
CAS No:478077-80-4
MF:C18H17ClN4O5
MW:404.804383039474
CID:5697365
PubChem ID:4418585
Update Time:2023-10-14

2-[4-(4-Chlorophenyl)-2-methyl-3-oxo-1,2,4-oxadiazolidin-5-yl]-N-(2-methyl-4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • AKOS005101398
    • 2-[4-(4-chlorophenyl)-2-methyl-3-oxo-1,2,4-oxadiazolidin-5-yl]-N-(2-methyl-4-nitrophenyl)acetamide
    • 7P-719
    • 2-[4-(4-chlorophenyl)-2-methyl-3-oxo-1,2,4-oxadiazolan-5-yl]-N-(2-methyl-4-nitrophenyl)acetamide
    • 478077-80-4
    • Oprea1_741975
    • 2-[4-(4-Chlorophenyl)-2-methyl-3-oxo-1,2,4-oxadiazolidin-5-yl]-N-(2-methyl-4-nitrophenyl)acetamide
    • Inchi: 1S/C18H17ClN4O5/c1-11-9-14(23(26)27)7-8-15(11)20-16(24)10-17-22(18(25)21(2)28-17)13-5-3-12(19)4-6-13/h3-9,17H,10H2,1-2H3,(H,20,24)
    • InChI Key: OGRJEWQGRHQDMH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(N(C)OC1CC(NC1C=CC(=CC=1C)[N+](=O)[O-])=O)=O

Computed Properties

  • Exact Mass: 404.0887473g/mol
  • Monoisotopic Mass: 404.0887473g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 607
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 108Ų
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